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Compound of Interest

Compound Name: 8-Hydroxyoctanoic acid

Cat. No.: B156164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Hydroxyoctanoic acid is a naturally occurring, medium-chain omega-hydroxy fatty acid. Its

bifunctional nature, possessing both a terminal hydroxyl group and a carboxylic acid moiety,

makes it a molecule of interest in various scientific disciplines, including polymer chemistry,

drug delivery, and as a potential biomarker. A thorough understanding of its solubility in different

solvent systems is paramount for its effective application and study, influencing everything from

reaction kinetics and purification processes to formulation development and biological assays.

This technical guide provides a comprehensive overview of the solubility of 8-hydroxyoctanoic
acid, details on experimental methodologies for its determination, and an examination of its

relevant metabolic pathway.

Core Physical and Chemical Properties
8-Hydroxyoctanoic acid is a white to light yellow crystalline solid at room temperature. Its

structure, featuring a C8 carbon chain, imparts a degree of lipophilicity, while the polar

carboxylic acid and hydroxyl groups allow for interactions with polar solvents.
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Property Value Reference

Molecular Formula C₈H₁₆O₃ [1][2]

Molecular Weight 160.21 g/mol [2]

Melting Point 59-63 °C

pKa ~4.77 (Predicted)

Appearance
White to light yellow crystalline

powder

Quantitative Solubility Data
A comprehensive search of available literature reveals limited specific quantitative solubility

data for 8-hydroxyoctanoic acid across a wide range of organic solvents. However, its

solubility in water has been reported.

Solvent Solubility (g/L) Temperature (°C)

Water 32 25

Based on its chemical structure and qualitative observations from synthetic procedures, 8-
hydroxyoctanoic acid is expected to exhibit good solubility in polar organic solvents and

limited solubility in non-polar organic solvents. Procedures for its synthesis and purification

indicate its solubility in ethyl acetate and dioxane.[3] As a long-chain hydroxy fatty acid, it is

anticipated to be more soluble in less polar organic solvents like chloroform compared to more

polar ones.

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure. The

"shake-flask" method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a substance and is recommended by the Organisation for

Economic Co-operation and Development (OECD) under guideline 105.[4][5][6]
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Shake-Flask Method (Adapted from OECD Guideline
105)
This method is suitable for determining the solubility of substances in various solvents.

1. Principle: An excess amount of the solid 8-hydroxyoctanoic acid is agitated in a specific

solvent at a constant temperature for a sufficient period to reach equilibrium. The resulting

saturated solution is then separated from the undissolved solid, and the concentration of 8-
hydroxyoctanoic acid in the clear supernatant is determined by a suitable analytical method.

2. Materials:

8-Hydroxyoctanoic acid (pure solid)

Solvent of interest (e.g., water, ethanol, methanol, DMSO, etc.)

Thermostatically controlled shaker or water bath

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm)

Analytical instrument for quantification (e.g., HPLC, GC, or titration apparatus)

3. Procedure:

Preparation: Add an excess amount of 8-hydroxyoctanoic acid to a flask containing a

known volume of the solvent. The presence of undissolved solid at the end of the experiment

is crucial to ensure saturation.

Equilibration: Seal the flask and place it in the thermostatically controlled shaker or water

bath. Agitate the mixture at a constant temperature (e.g., 25 °C) until equilibrium is reached.

The time required for equilibration should be determined in preliminary studies but is typically

24 to 48 hours.
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Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. To ensure complete separation of the solid and liquid phases, centrifuge the sample at

a high speed.

Sampling: Carefully withdraw a sample of the clear supernatant. To remove any remaining

solid particles, filter the sample through a syringe filter.

Quantification: Analyze the concentration of 8-hydroxyoctanoic acid in the filtered

saturated solution using a validated analytical method. This may involve techniques such as

High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC) after

derivatization, or a simple acid-base titration.

Calculation: The solubility is calculated from the measured concentration of the saturated

solution and is typically expressed in units of g/L, mg/mL, or mol/L.

4. Data Reporting: The reported solubility value should include the temperature at which the

measurement was performed. It is recommended to perform the experiment in triplicate to

ensure accuracy and precision.

Metabolic Pathway: Omega-Oxidation
8-Hydroxyoctanoic acid, as an omega-hydroxy fatty acid, is a substrate in the omega-

oxidation pathway. This metabolic route is an alternative to the primary beta-oxidation pathway

for fatty acid degradation and primarily occurs in the smooth endoplasmic reticulum of the liver

and kidneys. The pathway involves the sequential oxidation of the terminal methyl group.

The key steps in the omega-oxidation of a fatty acid leading to the formation of a dicarboxylic

acid are as follows:

Hydroxylation: The terminal methyl group of the fatty acid is hydroxylated to a primary

alcohol by a mixed-function oxidase system involving cytochrome P450, O₂, and NADPH.

Oxidation to Aldehyde: The newly formed hydroxyl group is oxidized to an aldehyde by

alcohol dehydrogenase.

Oxidation to Carboxylic Acid: The aldehyde is further oxidized to a carboxylic acid by

aldehyde dehydrogenase, resulting in a dicarboxylic acid.
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This dicarboxylic acid can then undergo further metabolism, including beta-oxidation from

either end of the molecule.

Logical Workflow for Omega-Oxidation

Fatty Acid
(e.g., Octanoic Acid)

Omega-Hydroxy Fatty Acid
(8-Hydroxyoctanoic Acid) Omega-Oxo Fatty Acid Dicarboxylic Acid

(Octanedioic Acid) Beta-Oxidation

Cytochrome P450,
NADPH, O₂ Alcohol Dehydrogenase Aldehyde Dehydrogenase

Click to download full resolution via product page

Omega-Oxidation Pathway of Fatty Acids

Conclusion
This technical guide has summarized the available information on the solubility of 8-
hydroxyoctanoic acid, provided a detailed experimental protocol for its determination, and

outlined its metabolic fate through the omega-oxidation pathway. While a comprehensive

quantitative solubility profile in various organic solvents remains an area for further

investigation, the provided data and methodologies offer a solid foundation for researchers and

professionals working with this versatile molecule. The continued study of its physical and

biochemical properties will undoubtedly unlock its full potential in a range of scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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